Cas no 112240-09-2 (Butanoic acid,2-(acetylhydroxyamino)-)
112240-09-2 structure
Product Name:Butanoic acid,2-(acetylhydroxyamino)-
CAS No:112240-09-2
MF:C6H11NO4
MW:161.155842065811
CID:129571
Update Time:2024-01-24
Butanoic acid,2-(acetylhydroxyamino)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,2-(acetylhydroxyamino)-
- Butanoic acid, 2-(acetylhydroxyamino)-
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- Inchi: 1S/C6H11NO4/c1-3-5(6(9)10)7(11)4(2)8/h5,11H,3H2,1-2H3,(H,9,10)
- InChI Key: XHRKIJTXCBUPTJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N(C(C)=O)O)CC
Computed Properties
- Exact Mass: 161.06883
- Monoisotopic Mass: 161.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
Experimental Properties
- PSA: 77.84
Butanoic acid,2-(acetylhydroxyamino)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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